Cas no 551920-04-8 (N-{4-(diethylamino)methylphenyl}-4-{pyrazolo1,5-bpyridazin-3-yl}pyrimidin-2-amine)

• Product Name: N-{4-(diethylamino)methylphenyl}-4-{pyrazolo1,5-bpyridazin-3-yl}pyrimidin-2-amine
• CAS No: 551920-04-8
• MF: C₂₁H₂₃N₇
• MW: 373.454222917557
• CID: 2117000
• PubChem ID: 10215776
• Update Time: 2025-07-10

N-{4-(diethylamino)methylphenyl}-4-{pyrazolo1,5-bpyridazin-3-yl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[4-[(diethylamino)methyl]phenyl]-4-pyrazolo[1,5-b]pyridazin-3-yl-2-Pyrimidinamine
• GW780056X
• HMS3303K15
• HMS3305G02
• N-[4-(Diethylaminomethyl)phenyl]-4-pyrazolo[1,5-b]pyridazin-3-ylpyrimidin-2-amine
• N-{4-(diethylamino)methylphenyl}-4-{pyrazolo1,5-bpyridazin-3-yl}pyrimidin-2-amine

• Inchi： 1S/C21H23N7/c1-3-27(4-2)15-16-7-9-17(10-8-16)25-21-22-13-11-19(26-21)18-14-24-28-20(18)6-5-12-23-28/h5-14H,3-4,15H2,1-2H3,(H,22,25,26)
• InChI Key： DQKZVZRKPRQVEU-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CC1C=CC(=CC=1)NC1=NC=CC(C2C=NN3C=2C=CC=N3)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 464
• Topological Polar Surface Area: 71.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-{4-(diethylamino)methylphenyl}-4-{pyrazolo1,5-bpyridazin-3-yl}pyrimidin-2-amine

Recent Advances in the Study of N-{4-(diethylamino)methylphenyl}-4-{pyrazolo1,5-bpyridazin-3-yl}pyrimidin-2-amine (CAS: 551920-04-8)

In recent years, the compound N-{4-(diethylamino)methylphenyl}-4-{pyrazolo1,5-bpyridazin-3-yl}pyrimidin-2-amine (CAS: 551920-04-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[1,5-b]pyridazine and pyrimidine core, has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer therapy. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

Recent studies have focused on elucidating the molecular interactions of 551920-04-8 with specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for certain tyrosine kinases, including those implicated in oncogenic signaling pathways. The research employed X-ray crystallography and molecular docking simulations to reveal the binding mode of the compound within the ATP-binding pocket of the target kinases, providing a structural basis for its inhibitory activity.

Pharmacokinetic evaluations of N-{4-(diethylamino)methylphenyl}-4-{pyrazolo1,5-bpyridazin-3-yl}pyrimidin-2-amine have also been a focal point of recent investigations. Preclinical studies in murine models have indicated favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable bioavailability. Notably, the compound demonstrated a half-life conducive to once-daily dosing, a critical factor for its potential translation into clinical settings. However, challenges related to metabolic stability and cytochrome P450 interactions remain areas requiring further optimization.

In vitro and in vivo efficacy studies have further underscored the therapeutic potential of 551920-04-8. For instance, a 2024 study in Cancer Research reported potent anti-proliferative effects of the compound against a panel of solid tumor cell lines, including those resistant to conventional chemotherapeutic agents. Mechanistically, the compound was shown to induce cell cycle arrest and apoptosis, likely through its dual inhibition of key survival pathways. These findings position it as a candidate for combination therapies with existing oncology drugs.

Despite these advances, several questions remain unanswered. The precise off-target effects of 551920-04-8, as well as its potential for drug-drug interactions, warrant comprehensive investigation. Additionally, the development of robust synthetic routes for large-scale production of the compound is an ongoing challenge, as highlighted in a recent review in Organic Process Research & Development. Future research directions may include the exploration of prodrug strategies to enhance solubility and the design of derivatives to improve target specificity.

In conclusion, N-{4-(diethylamino)methylphenyl}-4-{pyrazolo1,5-bpyridazin-3-yl}pyrimidin-2-amine represents a compelling case study in the rational design of kinase inhibitors. Its unique chemical scaffold and promising biological activity make it a valuable tool for both basic research and drug development. As the field progresses, continued interdisciplinary collaboration will be essential to fully realize the therapeutic potential of this compound and address the remaining pharmacological and chemical challenges.